Cas no 2171301-21-4 (2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid)

• Product Name: 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid
• CAS No: 2171301-21-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5985337
• PubChem ID: 165509702
• Update Time: 2025-05-27

2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid
• EN300-1495451
• EN300-1544572
• 2171299-54-8
• 2171301-21-4
• EN300-1570878
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
• 2171720-68-4
• 2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
• 2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid

• Inchi： 1S/C27H30N2O5/c1-2-7-24(26(31)32)29-25(30)17-12-14-18(15-13-17)28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h2-6,8-11,17-18,23-24H,1,7,12-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JQJBXNCXTGMXQH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NC(C(=O)O)CC=C)=O)CC1)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid

Recent Advances in the Study of 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS: 2171301-21-4)

The compound 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS: 2171301-21-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of complex peptides and peptidomimetics. Recent studies have explored its utility in solid-phase peptide synthesis (SPPS) and its role in enhancing the stability and bioavailability of therapeutic peptides.

One of the key advancements in the study of this compound is its application in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential. Researchers have demonstrated that the incorporation of 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid into peptide backbones can improve conformational rigidity and resistance to enzymatic degradation. This property is particularly valuable in the development of peptide-based drugs targeting protein-protein interactions, which are often challenging to modulate with small molecules.

In addition to its role in peptide synthesis, recent investigations have highlighted the compound's potential in the development of prodrugs. The presence of the pent-4-enoic acid moiety allows for further functionalization, enabling the design of prodrugs with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a prodrug for a novel anticancer agent, demonstrating improved solubility and targeted delivery.

Another area of interest is the compound's utility in bioconjugation strategies. The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid facilitates selective deprotection under mild conditions, making it an attractive choice for the synthesis of peptide-drug conjugates (PDCs). Recent work has shown that PDCs incorporating this compound exhibit enhanced stability and controlled release profiles, paving the way for more effective targeted therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid. Researchers are actively exploring optimized synthetic routes and purification techniques to address these issues. A 2024 study in Organic Process Research & Development proposed a scalable synthetic protocol that improves yield and reduces byproduct formation, marking a significant step forward in the practical application of this compound.

In conclusion, 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS: 2171301-21-4) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, prodrug development, and bioconjugation continue to expand, driven by ongoing research and technological advancements. Future studies are expected to further elucidate its potential and address current limitations, solidifying its role in the development of next-generation therapeutics.